3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid

• IUPAC Name: 3-[(5-chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid
• InChI: InChI=1S/C12H10ClNO5S2/c1-19-9-3-2-7(12(15)16)6-8(9)14-21(17,18)11-5-4-10(13)20-11/h2-6,14H,1H3,(H,15,16)
• InChI Key: AYQDWDYOAKMJML-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)NS(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C12H10ClNO5S2
• Molecular Weight: 347.8 g/mol

Description

3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid, also known as CTM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTM is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.

Scientific Research Applications

3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting angiogenesis. 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Moreover, 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has been studied for its potential neuroprotective effects in neurodegenerative disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid is not fully understood, but it is believed to involve the inhibition of enzymes involved in various cellular processes. 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has been shown to inhibit carbonic anhydrase IX, which is overexpressed in cancer cells and plays a role in tumor growth and survival. 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has also been shown to inhibit histone deacetylases, which are enzymes involved in gene expression and play a role in cancer progression and neurodegeneration.
Biochemical and Physiological Effects:
3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Moreover, 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has several advantages for lab experiments, including its high solubility in water and its stability under physiological conditions. However, 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has some limitations, including its low bioavailability and its potential toxicity at high concentrations.

Future Directions

Future research on 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid should focus on its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Moreover, future research should aim to elucidate the mechanism of action of 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid and identify its molecular targets. Furthermore, future research should investigate the pharmacokinetics and pharmacodynamics of 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid to optimize its dosage and administration. Finally, future research should explore the potential of 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid as a drug candidate for clinical trials.

Synthesis Methods

3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has been synthesized using different methods, including the reaction of 3-amino-4-methoxybenzoic acid with 5-chlorothiophene-2-sulfonyl chloride in the presence of a base. Another method involves the reaction of 3-amino-4-methoxybenzoic acid with 5-chlorothiophene-2-sulfonyl isocyanate in the presence of a base. The yield of 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid varies depending on the method used, but it can be obtained in moderate to high yields.